Cas no 84379-72-6 (1H-ISOINDOLE-1,3(2H)-DIONE, 2-(2,2-DIMETHYL-1-OXOPROPOXY)-)

• Product Name: 1H-ISOINDOLE-1,3(2H)-DIONE, 2-(2,2-DIMETHYL-1-OXOPROPOXY)-
• CAS No: 84379-72-6
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 3229285
• PubChem ID: 789654
• Update Time: 2025-04-21

1H-ISOINDOLE-1,3(2H)-DIONE, 2-(2,2-DIMETHYL-1-OXOPROPOXY)- Chemical and Physical Properties

Names and Identifiers

• 1H-ISOINDOLE-1,3(2H)-DIONE, 2-(2,2-DIMETHYL-1-OXOPROPOXY)-
• 1,3-Dioxoisoindolin-2-yl pivalate
• AKOS003235301
• DTXSID001182786
• 1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL 2,2-DIMETHYLPROPANOATE
• 1,3-DIOXOISOINDOL-2-YL 2,2-DIMETHYLPROPANOATE
• EN300-6513134
• F71544
• SR-01000200003-1
• (1,3-dioxoisoindol-2-yl) 2,2-dimethylpropanoate
• STK078566
• SCHEMBL3676987
• 1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl 2,2-dimethylpropanoate
• Oprea1_375615
• Propanoic acid, 2,2-dimethyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• 84379-72-6
• Cambridge id 5233324
• MFCD00436724
• SR-01000200003
• 2-[(2,2-dimethylpropanoyl)oxy]-1H-isoindole-1,3(2H)-dione
• AS-88158

• Inchi： 1S/C13H13NO4/c1-13(2,3)12(17)18-14-10(15)8-6-4-5-7-9(8)11(14)16/h4-7H,1-3H3
• InChI Key： BNNGSUIJCMXEQS-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones